Cas no 90221-27-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide)
90221-27-5 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide
CAS No:90221-27-5
MF:C7H11N3O2
MW:169.181141138077
CID:804970
PubChem ID:56048
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide
- N'-ethyl-5-methyl-1,2-oxazole-3-carbohydrazide
- AKOS006275935
- 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-ETHYLHYDRAZIDE
- BRN 0777510
- DTXSID80238066
- N'-ethyl-5-methylisoxazole-3-carbohydrazide
- 5-Methyl-3-isoxazolecarboxylic acid 2-ethylhydrazide
- 90221-27-5
-
- Inchi: 1S/C7H11N3O2/c1-3-8-9-7(11)6-4-5(2)12-10-6/h4,8H,3H2,1-2H3,(H,9,11)
- InChI Key: XNYIWLIOACSUSS-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NNCC)=O)=N1
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 67.2Ų
3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
90221-27-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide) Related Products
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